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Compound of Interest

Compound Name: (3R,5S)-3,5-Dimethylmorpholine

Cat. No.: B1339807 Get Quote

Essential Safety and Handling Guide for
(3R,5S)-3,5-Dimethylmorpholine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (3R,5S)-3,5-
Dimethylmorpholine. Adherence to these procedures is essential for ensuring laboratory

safety.

Hazard Summary
(3R,5S)-3,5-Dimethylmorpholine is a flammable liquid and vapor that poses several health

risks. It is harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1]

[2] Additionally, it may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment must be worn when

handling this substance.

Operational Plan: Step-by-Step PPE Protocol

Hand Protection: Wear chemical-resistant gloves. Gloves must be inspected for integrity

before each use. Use proper glove removal technique, avoiding contact with the outer
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surface of the glove, to prevent skin contact. Dispose of contaminated gloves after use in

accordance with laboratory and local regulations.[2]

Eye and Face Protection: Use safety glasses with side-shields or chemical goggles. If there

is a splash hazard, a face shield should be worn in addition to goggles.

Skin and Body Protection: A complete chemical-resistant suit or a lab coat should be worn.[2]

The type of protective clothing should be selected based on the concentration and quantity

of the hazardous substance at the specific workplace.[2]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,

use a NIOSH-approved respirator. For nuisance exposures, a P95 (US) or P1 (EU EN 143)

particle respirator may be used.[2]

Safe Handling Procedures
Operational Plan: Step-by-Step Handling Protocol

Ventilation: Always handle (3R,5S)-3,5-Dimethylmorpholine in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[2] Do not breathe vapors or mist.

Fire Prevention: Keep the substance away from open flames, hot surfaces, and sources of

ignition. Use non-sparking tools.

Hygiene: After handling, wash hands and any exposed skin thoroughly. Do not eat, drink, or

smoke in the work area.

Disposal Plan
Operational Plan: Step-by-Step Disposal Protocol

Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed container

labeled for chemical waste.
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Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[2] Do not dispose of the material down the drain.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[2]

Quantitative Safety Data Summary
Hazard
Classification

GHS Code Description
Recommended
PPE

Flammable Liquid H226
Flammable liquid and

vapor[1]

Flame-retardant lab

coat, work in a well-

ventilated area away

from ignition sources.

Acute Toxicity (Oral) H302
Harmful if

swallowed[1][2]

Standard PPE, avoid

ingestion.

Skin Irritation H315
Causes skin

irritation[1][2]

Chemical-resistant

gloves, lab coat.

Serious Eye Damage H318
Causes serious eye

damage[1]

Safety goggles or face

shield.

Respiratory Irritation H335
May cause respiratory

irritation[1][2]

Use in a fume hood or

with appropriate

respiratory protection.

Experimental Workflow and Safety Protocol
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Caption: Workflow for Safe Handling of (3R,5S)-3,5-Dimethylmorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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